Cas no 572-59-8 (Epiquinidine)

Epiquinidine Properties

Names and Identifiers

• (9R)-6'-methoxycinchonan-9-ol
• 9-epi-Quinidine
• (R)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol
• Epiquinidine
• GNF-Pf-180

• MDL： MFCD19686977
• InChIKey： LOUPRKONTZGTKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H24N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3
• SMILES： COc1ccc2nccc(C(O)C3CC4CCN3CC4C=C)c2c1 |TLB:20:19:16.15:13.12,10:12:19.18:16.15|

Computed Properties

• Exact Mass: 324.18400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 324.183778013g/mol
• Heavy Atom Count: 24
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• LogP: 3.11110
• PSA: 45.59000
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 462.75°C (rough estimate)
• Melting Point: 111-113°
• Specific Rotation: D25 +107.8° (c = 1.02 in ethanol)
• Density: 1.1294 (rough estimate)